Cas no 78358-17-5 (1H-INDOLE-2-CARBOXYLIC ACID,1-ETHYL-3-FORMYL-,ETHYL ESTER)

• Product Name: 1H-INDOLE-2-CARBOXYLIC ACID,1-ETHYL-3-FORMYL-,ETHYL ESTER
• CAS No: 78358-17-5
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 1792037
• Update Time: 2025-11-02

1H-INDOLE-2-CARBOXYLIC ACID,1-ETHYL-3-FORMYL-,ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE-2-CARBOXYLIC ACID,1-ETHYL-3-FORMYL-,ETHYL ESTER
• ethyl 1-ethyl-3-formyl-1H-indole-2-carboxylate

• Inchi： 1S/C14H15NO3/c1-3-15-12-8-6-5-7-10(12)11(9-16)13(15)14(17)18-4-2/h5-9H,3-4H2,1-2H3
• InChI Key： NZLSLNOZESEFMD-UHFFFAOYSA-N
• SMILES： C1=CC=C2N(C(C(=O)OCC)=C(C=O)C2=C1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Additional information on 1H-INDOLE-2-CARBOXYLIC ACID,1-ETHYL-3-FORMYL-,ETHYL ESTER

Comprehensive Guide to 1H-Indole-2-carboxylic Acid, 1-Ethyl-3-formyl-, Ethyl Ester (CAS No. 78358-17-5)

1H-Indole-2-carboxylic acid, 1-ethyl-3-formyl-, ethyl ester (CAS No. 78358-17-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative is known for its unique structural features, including an ethyl group at the 1-position and a formyl group at the 3-position, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for "78358-17-5 applications" or "ethyl indole-2-carboxylate synthesis" to explore its potential uses.

The compound's molecular formula is C₁₄H₁₅NO₃, with a molecular weight of 245.28 g/mol. Its ethyl ester functionality enhances solubility in organic solvents, which is crucial for reactions in drug discovery. Recent trends in AI-driven drug design have increased demand for such intermediates, as they are frequently used in the development of heterocyclic bioactive molecules. Searches like "indole derivatives in medicinal chemistry" reflect this growing interest.

One of the most notable applications of 1H-indole-2-carboxylic acid, 1-ethyl-3-formyl-, ethyl ester is in the synthesis of anticancer agents. The indole core is a privileged scaffold in oncology research, and modifications at the 1- and 3-positions can significantly alter biological activity. This aligns with current searches for "cancer drug intermediates 2024" and "novel indole-based therapeutics," highlighting its relevance in modern pharmacology.

In agrochemical applications, this compound serves as a precursor for plant growth regulators and pesticide formulations. The formyl group allows for further functionalization, making it versatile in designing crop protection agents. With the increasing focus on sustainable agriculture, queries such as "eco-friendly agrochemical intermediates" and "indole-based pesticides" demonstrate the compound's importance in this sector.

The synthesis of 1-ethyl-3-formyl indole-2-carboxylate typically involves Vilsmeier-Haack formylation of the corresponding indole precursor, followed by esterification. This process is frequently optimized for industrial-scale production, as seen in searches for "large-scale indole derivative synthesis." The compound's high purity (>98%) is critical for pharmaceutical applications, ensuring reproducibility in downstream reactions.

From a market perspective, the demand for 78358-17-5 has grown steadily, particularly in Asia-Pacific regions where pharmaceutical outsourcing is prevalent. Industry reports often cite "indole compound market growth" as a key trend, with projections indicating continued expansion through 2025. This aligns with global interest in specialty chemicals for drug development.

Storage and handling of 1H-indole-2-carboxylic acid, 1-ethyl-3-formyl-, ethyl ester require standard laboratory precautions. It should be kept in a cool, dry place away from direct sunlight to maintain stability. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling, as with all fine chemicals.

Analytical characterization of this compound typically includes HPLC, NMR, and mass spectrometry to verify identity and purity. These quality control measures are essential for researchers investigating "indole derivative characterization methods" or "CAS 78358-17-5 specifications." The availability of detailed spectral data facilitates its use in various applications.

Future research directions for 1-ethyl-3-formyl indole-2-carboxylate may explore its potential in neurological drug development, given the indole nucleus's prevalence in CNS-active compounds. Emerging searches for "indole scaffolds in neuropharmacology" suggest this could be a promising area of investigation. Additionally, its role in material science, particularly in organic electronics, warrants further exploration.

In conclusion, 1H-indole-2-carboxylic acid, 1-ethyl-3-formyl-, ethyl ester (CAS No. 78358-17-5) represents a versatile building block with significant potential across multiple industries. Its applications in pharmaceutical synthesis, agrochemical development, and potential material science uses make it a compound of enduring interest to researchers and manufacturers alike.